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Introduction

These application notes provide detailed protocols and image acquisition parameters for
Positron Emission Tomography (PET) scans using the radiotracer 18F-FECNT (23-
carbomethoxy-3[3-(4-chlorophenyl)-8-(2-[*8F]fluoroethyl)nortropane). *8F-FECNT is a high-
affinity ligand for the dopamine transporter (DAT), making it a valuable tool for the in vivo
imaging and quantification of DAT density in the brain. These protocols are intended to guide
researchers in both preclinical and clinical settings to ensure data consistency and quality.

Preclinical Imaging Protocol (Based on Non-Human
Primate Studies)

This protocol is based on studies conducted in rhesus monkeys to assess the integrity of the
nigrostriatal dopaminergic system.

Animal Preparation and Radiotracer Administration

A detailed breakdown of the animal preparation and radiotracer administration process is
provided in the table below.
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Parameter

Value/Procedure

Animal Model

Rhesus monkeys

Fasting 12 hours prior to the PET study
Initial: Intramuscular injection of Telazol (3
Anesthesia mg/kg). Maintenance: 1% isoflurane and 5%

oxygen gas mixture.

Physiological Monitoring

Respiratory parameters, blood pressure, pulse
rate, and rectal temperature should be

monitored throughout the procedure.

Radiotracer

18F-FECNT

Injected Dose

Approximately 5.0 mCi (185 MBQq)

Specific Activity

~1.5 Ci/umol

Administration Route

Intravenous (1V) slow bolus injection

Injection Rate

1.0 ml/min over 5-6 minutes

PET Image Acquisition

The following table summarizes the key parameters for PET image acquisition in a preclinical

setting.
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Scanner

Siemens Focus 220 micro-PET scanner or

equivalent

Transmission Scan

15-minute transmission scan for attenuation

correction prior to radiotracer injection

Emission Scan Start

Coinciding with the start of the radiotracer

injection

Scan Type

28-frame dynamic sequence

Total Scan Duration

110 minutes

Frame Duration

Starting with 30-second scans and ending with

20-minute scans

Image Reconstruction

Details of the image reconstruction process are outlined in the table below.

Parameter

Value/Procedure

Reconstruction Software

Manufacturer-supplied software

Attenuation Correction

Measured attenuation correction

Zoom Factor

Reconstruction Filter

Shepp-Logan filter with a cut-off at 1 cycle/cm

Axial Slice Thickness

3.375 mm

Decay Correction

All images should be decay-corrected to the

time of injection

Clinical Imaging Protocol (Based on Initial Human

Studies)
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This protocol is derived from initial PET imaging studies of *8F-FECNT in healthy human
subjects and patients with Parkinson's disease.

Patient Preparation and Radiotracer Administration

The table below provides a summary of patient preparation and radiotracer administration for
clinical *8F-FECNT PET scans.

Parameter Value/Procedure

] ] Healthy volunteers and patients with known or
Patient Population ) ]
suspected Parkinson's disease

Radiotracer 8F-FECNT

] Average of 175.1 + 41.3 MBq (approximately
Injected Dose

4.7 mCi)
Administration Route Intravenous (1V)
Injection Duration Over a 5-minute period

PET Image Acquisition

Key parameters for clinical PET image acquisition are summarized in the following table.
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Parameter Value/Procedure

Scanner 3D PET scanner

15-minute transmission scan using a %8Ge
Transmission Scan source for attenuation correction before

radiotracer injection

o Coinciding with the start of the radiotracer
Emission Scan Start o
injection

Scan Type Dynamic acquisition

] Healthy Subjects: 180 minutes. Parkinson's
Total Scan Duration ) ] )
Disease Patients: 120 minutes.

26 frames of increasing duration: 10 x 30
Frame Sequence (Healthy Subjects) seconds, 5 x 1 minute, 5 x 10 minutes, 6 x 20

minutes

) Same as healthy subjects, but with the last 3
Frame Sequence (PD Patients) o
frames eliminated

Image Reconstruction

For clinical studies, while specific reconstruction parameters can be scanner-dependent, the
following provides general guidance. It is recommended to standardize these parameters for
longitudinal and multi-site studies.
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Parameter Recommended Value/Procedure

Ordered Subset Expectation Maximization

(OSEM) is commonly used. The number of
Reconstruction Algorithm iterations and subsets should be optimized to

balance image quality and noise. A common

starting point is 2-4 iterations and 8-16 subsets.

Attenuation Correction Based on the transmission scan data

A Gaussian filter (e.g., 2-4 mm FWHM) can be
) ] applied to reduce image noise. The choice of
Post-reconstruction Filter i ) )
filter should be consistent across all scans in a

study.

A typical matrix size for brain imaging is
128x128 or 256x256.

Matrix Size

All images must be decay-corrected to the time

Decay Correction C
of injection.

Data Analysis

A key guantitative measure derived from ¥F-FECNT PET scans is the Specific Uptake Ratio
(SUR).

Specific Uptake Ratio (SUR) Calculation

The SUR is a measure of the density of dopamine transporters and is calculated as follows:

SUR = (Activity in Region of Interest - Activity in Reference Region) / Activity in Reference

Region

o Region of Interest (ROI): Typically drawn in striatal regions such as the caudate and

putamen.

o Reference Region: The cerebellum is used as the reference region due to its negligible

dopamine transporter density.
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The peak SUR values are often reached around 80-90 minutes post-injection and tend to
stabilize thereafter. For test-retest reproducibility, averaging the SUR values from later time
points (e.g., 95, 105, and 115 minutes post-injection) is recommended.

Visualizations
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Caption: 18F-FECNT binds to the dopamine transporter on presynaptic neurons.

Experimental Workflow for *8F-FECNT PET Imaging
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Experimental Workflow for 18F-FECNT PET Imaging
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» To cite this document: BenchChem. [Application Notes and Protocols for 18F-FECNT PET
Scans]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12738884#image-acquisition-parameters-for-f-fecnt-
pet-scans]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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